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Acid Brown 434 for silk cotton wool dyeing and

printing

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 126851-40-9
Cat. No.: S955100

Compound Focus: Acid Brown 434

Get Quote

Chemical Profile: Acid Brown 434

The following table summarizes the key identifiers and basic properties of Acid Brown 434 gathered from

the search results.

Property

Value |/ Description

CAS No.

Common Names

Appearance

Primary Applications

Density

Water Solubility

LogP

126851-40-9 [1] [2] [3]

Acid Brown 434, Acid Brown RL, Everlan Brown ERL [1]

Information not available in search results

Wool, nylon, silk, and other protein fibers [2]. Also listed for leather [3].

1.89 at 20°C [1]

53.8 g/L at 22°C [1]

-2.2 at 22°C [1]
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General Application Notes for Acid Dyes

The core principle of acid dyeing involves using an acidic dyebath (with vinegar or citric acid) and heat to

fix the dye to the fibers [4] [5]. The protocols below are standard methods for acid dyes and can be used as a

starting point for Acid Brown 434.

Immersion Dyeing (Stove Top Method)

This method is suitable for all protein fibers, especially wool, as it allows for careful temperature control to

prevent felting [5].

Workflow: Immersion Dyeing
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e Step 1: Pre-wet the Material. Thoroughly wet the fiber (wool, silk, or nylon) in warm water before
dyeing [5].

e Step 2: Prepare the Dyebath. Fill a stainless steel or enamel pot with enough hot water for the
material to move freely. Turn on the heat [5].

e Step 3: Add Dye. Add the dye powder to the pot and stir until fully dissolved. A typical starting point is
2-4% of the dry weight of the fabric in dye powder (e.g., 0.3 to 0.6 oz for 1 Ib of fabric) [5].

e Step 4: Add Material. Add the pre-wetted fabric to the dyebath [5].

e Step 5: Heat. Raise the temperature to 185-200°F (85-93°C), just below boiling. Stir frequently [5].

e Step 6: Acidulate. Add 1/4 cup of white vinegar or 1 tablespoon of citric acid per pound of dry
fabric. Avoid pouring directly onto the fabric [5].

e Step 7: Maintain Dyeing. Maintain the temperature and stir frequently for 30 minutes [5].

e Step 8: Cool and Rinse. For wool, a gradual cooling of the dyebath is important to prevent felting.
Remove the fabric and rinse it in progressively cooler water until it runs clear [5].

e Step 9: Wash. Finally, wash the dyed material with a mild detergent (e.g., Dharma Dyer's Detergent)
in warm water to remove any unfixed dye [5].

Direct Printing & Painting

Acid dyes can be used for direct application techniques like painting, stamping, or screen printing, which

require a thickener and steam setting to fix the dye [5].

Workflow: Direct Printing & Painting
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e Step 1: Prepare the Fabric. Wash, dry, and iron the fabric (silk or wool) to remove any sizing or

finishes [5].
e Step 2: Prepare Dye Stock Solution.
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o Add 1 cup of very hot water to 0.5 oz (14g) of Acid Dye powder. Stir until dissolved to create a
concentrated stock solution [5].

o For painting, this stock is often diluted further. Before use, add 1 tsp of vinegar per cup of
final dye solution to improve colorfastness [5].

e Step 3: Prepare Thickener Paste.

o Mix chemical water by adding 1/4 cup of urea (helps keep dyes soluble) and 1 tablespoon of
vinegar to 1 quart of water [5].

o Slowly sprinkle Sodium Alginate (use 'F' grade for fine lines on silk, 'SH' for cotton) over the
solution while stirring constantly for 10 minutes or using a blender. Let it stand for a few hours
or overnight before use [5].

e Step 4: Combine for Printing. Add the prepared dye stock solution to the thickener paste. The
proportion depends on the desired color intensity [5].

e Step 5: Apply the Dye. Use the dye-thickener mixture for screen printing, hand-painting, or stamping
on the prepared fabric [5].

e Step 6: Set the Dye.

o Air dry the printed/painted fabric completely [5].

o Fix the dyes by steam setting. The specific time and temperature for steam setting Acid
Brown 434 would require optimization, but general guidelines for acid dyes are available from
thickener and dye manufacturers.

e Step 7: Post-processing. After steaming, rinse the fabric to remove the thickener and any unfixed
dye, then wash with a mild detergent [5].

Critical Application Considerations

e Material Suitability: Acid dyes are primarily intended for protein fibers (wool, silk) and nylon [4] [2]
[6]. They are generally not effective on cellulose fibers like cotton unless a separate mordanting
process is used, which is outside the scope of standard acid dyeing.

e Safety Protocol: Although Acid Brown 434's specific toxicity profile is not listed, handle all dye
powders with care. Use gloves, a dust mask, and work in a well-ventilated area [5].

e Dye Solubility: The solubility of Acid Brown 434 is known (53.8 g/L at 22°C) [1]. If you encounter
issues dissolving the dye when making a stock solution, a small amount of alcohol (about 1
tablespoon) can be added as a wetting agent, or the solution can be gently heated [5].

Knowledge Gaps and Research Needs

The available information has several limitations for a research context:
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e Missing Performance Data: Critical data for textile applications, such as wash fastness, light
fastness, and rubbing fastness, are not available for Acid Brown 434 in the search results.

e Cotton Dyeing Protocol: As an acid dye, it is not inherently suitable for cotton. Achieving coloration
on cotton would require extensive research into mordanting agents and techniques.

e Optimized Formulations: The search results do not provide specific dye concentrations, pH levels,
or exhausting agent recommendations optimized for Acid Brown 434.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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